N-[2-(3-aminophenyl)ethyl]-2,2,2-trifluoroacetamide

• Molecular Formula: C10H11F3N2O
• Molecular Weight: 232.20 g/mol
• IUPAC Name: N-[2-(3-aminophenyl)ethyl]-2,2,2-trifluoroacetamide
• InChI: InChI=1S/C10H11F3N2O/c11-10(12,13)9(16)15-5-4-7-2-1-3-8(14)6-7/h1-3,6H,4-5,14H2,(H,15,16)
• InChI Key: SJEAKJXSLFMYNF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N)CCNC(=O)C(F)(F)F

Description

N-[2-(3-aminophenyl)ethyl]-2,2,2-trifluoroacetamide is a useful research compound. Its molecular formula is C10H11F3N2O and its molecular weight is 232.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of N-(3-nitrophenethyl)-2,2,2-trifluoroacetamide (9.05 g, 34.5 mmol) in MeOH (125 ml) at RT was added 10% Pd/C (50% H2O wet) (3.67 g, 1.73 mmol). The resulting suspension was placed under H2 (3 atm) at RT overnight. The reaction was filtered through Celite® and the cake rinsed with MeOH. The filtrate was concentrated to provide N-(3-aminophenethyl)-2,2,2-trifluoroacetamide as an oil (7.83 g, 98% yield). 1H NMR (300 MHz, CDCl3): δ 7.16-7.12 (m, 1H), 6.62-6.58 (m, 2H), 6.54-6.53 (m, 1H), 6.34 (brs, 1H), 3.61 (q, J=6.40 Hz, 2H), 2.80 (t, J=6.40 Hz, 2H), 2.68 (brs, 2H); MS (ESI) m/z: 233.3 (M+H+).